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Compound of Interest

Compound Name: Folic acid hydrate

Cat. No.: B6299753 Get Quote

Folic acid hydrate, a synthetic form of the B vitamin folate, is a common compound in

research and pharmaceutical development. While it is not classified as a hazardous substance

under the Globally Harmonized System (GHS), proper disposal is essential to ensure

laboratory safety and environmental protection.[1] Adherence to institutional and local

regulations is paramount for the disposal of any chemical, including folic acid hydrate.[1][2][3]

Step-by-Step Disposal Protocol
This protocol provides a general framework for the safe disposal of folic acid hydrate in a

laboratory setting.

1. Assessment and Personal Protective Equipment (PPE)

Evaluate the Waste Stream: Determine if the folic acid hydrate is unused, uncontaminated,

or part of a mixed chemical waste stream. Contaminated folic acid must be treated as

hazardous waste, with disposal procedures dictated by the nature of the contaminants.

Don Appropriate PPE: Before handling the material for disposal, wear standard laboratory

PPE, including safety glasses with side shields, gloves, and a lab coat.[3]

2. Containment and Labeling

Use Appropriate Containers: Place solid folic acid hydrate waste into a suitable, sealed,

and clearly labeled container to await disposal.[2]
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Manage Empty Containers: Handle uncleaned or empty containers as you would the product

itself.[1] They can be decontaminated for recycling or reuse, but if not, they should be

disposed of according to the same protocols as the chemical.[4][5]

3. Consultation and Regulatory Compliance

Consult Institutional Guidelines: The most critical step is to consult your institution's

Environmental Health & Safety (EHS) department or local waste management authority.[2][4]

Disposal legislation can differ significantly by region, and your EHS office will provide specific

instructions for your facility.

Federal, State, and Local Regulations: Ensure that all disposal methods comply with federal,

state, and local hazardous waste regulations.[3]

4. Disposal Pathways

Based on your EHS department's guidance, one of the following disposal pathways will be

recommended:

Primary Recommended Method (Chemical Waste Contractor):

Securely package and label the folic acid hydrate waste.

Store the container in a designated chemical waste accumulation area.

Arrange for pickup by a licensed chemical waste disposal contractor. This contractor will

manage the final disposal, which may involve incineration or burial in a licensed landfill.[2]

Drain Disposal (Use with Caution and Prior Approval Only):

There is conflicting guidance regarding drain disposal. Many Safety Data Sheets (SDS)

explicitly warn not to allow the product to enter drains or sewers.[1][2][4][5]

However, some institutional guidelines, such as the NIH Drain Discharge Guide, may

permit the drain disposal of folic acid.[6]

This method should only be used if explicitly approved by your institution's EHS

department. If approved, the procedure typically involves slowly pouring small quantities
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into the drain followed by flushing with a large volume of cold water for several minutes.[6]

Recycling and Reuse:

If the folic acid hydrate is unused, uncontaminated, and its shelf life has not expired,

recycling or reuse may be an option.[2] Consult with your institution's chemical inventory

or recycling program.

Spill Cleanup Procedures
In the event of a minor spill, follow these steps:

Control Contact: Ensure proper PPE is worn.[2]

Clean Up Spills: For dry spills, use dry cleanup procedures such as sweeping or vacuuming

to avoid generating dust.[2]

Contain Material: Place the collected material into a sealed and labeled container for

disposal.[1]

Clean the Area: Wash the affected area thoroughly with water. Prevent the wash water from

entering drains.[2]

Toxicological Data
While not classified as hazardous, understanding the toxicological profile of folic acid provides

context for its handling. The following table summarizes key LD50 (median lethal dose) values.

Route of
Administration

Species LD50 Value Citation

Oral Mouse 10 g/kg

Intraperitoneal Mouse 85 mg/kg

Intravenous Mouse 282 mg/kg [2]

Oral Rat >8000 mg/kg [2]

Intravenous Rat >500 mg/kg [2]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of folic
acid hydrate in a laboratory environment.

Folic Acid Hydrate Waste

Contaminated or Mixed Waste?

Consult EHS for Hazardous Waste Disposal Protocol

Yes

Consult Institutional (EHS) Guidelines

No (Pure Substance)

Is Drain Disposal Explicitly Approved by EHS?

Approved Method:
Small quantity down drain with copious water flush

Yes

Primary Method:
Collect for Licensed Chemical Waste Contractor

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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